Cas no 64643-86-3 (1,5,9-Triazacyclotridecane, 6-phenyl-1-(3-phenylpropyl)-, (S)-)

1,5,9-Triazacyclotridecane, 6-phenyl-1-(3-phenylpropyl)-, (S)- structure
64643-86-3 structure
Product Name:1,5,9-Triazacyclotridecane, 6-phenyl-1-(3-phenylpropyl)-, (S)-
CAS No:64643-86-3
MF:C25H37N3
MW:379.581386327744
CID:1680246
Update Time:2024-08-30

1,5,9-Triazacyclotridecane, 6-phenyl-1-(3-phenylpropyl)-, (S)- Chemical and Physical Properties

Names and Identifiers

    • 1,5,9-Triazacyclotridecane, 6-phenyl-1-(3-phenylpropyl)-, (S)-
    • 1,5,9-Triazacyclotridecane, 6-phenyl-1-(3-phenylpropyl)-, (S)- (9CI)
    • Inchi: 1S/C25H37N3/c1-3-11-23(12-4-1)13-9-21-28-20-8-7-17-26-19-16-25(27-18-10-22-28)24-14-5-2-6-15-24/h1-6,11-12,14-15,25-27H,7-10,13,16-22H2/t25-/m0/s1
    • InChI Key: ONKJDSAMPJOFBL-VWLOTQADSA-N
    • SMILES: N1(CCCC2=CC=CC=C2)CCCCNCC[C@@H](C2=CC=CC=C2)NCCC1

Computed Properties

  • Exact Mass: 379.29901

Experimental Properties

  • Density: 0.966±0.06 g/cm3(Predicted)
  • Boiling Point: 532.1±50.0 °C(Predicted)
  • PSA: 27.3
  • pka: 10.92±0.40(Predicted)
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